Cas no 2172168-52-2 (5-(Cyclopropylmethyl)-1-(1-hydroxybutan-2-yl)-1h-1,2,3-triazole-4-carboxylic acid)
5-(Cyclopropylmethyl)-1-(1-hydroxybutan-2-yl)-1h-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-1593064
- 2172168-52-2
- 5-(cyclopropylmethyl)-1-(1-hydroxybutan-2-yl)-1h-1,2,3-triazole-4-carboxylic acid
- 5-(Cyclopropylmethyl)-1-(1-hydroxybutan-2-yl)-1h-1,2,3-triazole-4-carboxylic acid
-
- Inchi: 1S/C11H17N3O3/c1-2-8(6-15)14-9(5-7-3-4-7)10(11(16)17)12-13-14/h7-8,15H,2-6H2,1H3,(H,16,17)
- InChI Key: HQMRMFIBBZTPIT-UHFFFAOYSA-N
- SMILES: OCC(CC)N1C(=C(C(=O)O)N=N1)CC1CC1
Computed Properties
- Exact Mass: 239.12699141g/mol
- Monoisotopic Mass: 239.12699141g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 88.2Ų
5-(Cyclopropylmethyl)-1-(1-hydroxybutan-2-yl)-1h-1,2,3-triazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1593064-0.05g |
5-(cyclopropylmethyl)-1-(1-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid |
2172168-52-2 | 0.05g |
$1104.0 | 2023-07-10 | ||
| Enamine | EN300-1593064-0.1g |
5-(cyclopropylmethyl)-1-(1-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid |
2172168-52-2 | 0.1g |
$1157.0 | 2023-07-10 | ||
| Enamine | EN300-1593064-0.25g |
5-(cyclopropylmethyl)-1-(1-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid |
2172168-52-2 | 0.25g |
$1209.0 | 2023-07-10 | ||
| Enamine | EN300-1593064-0.5g |
5-(cyclopropylmethyl)-1-(1-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid |
2172168-52-2 | 0.5g |
$1262.0 | 2023-07-10 | ||
| Enamine | EN300-1593064-1.0g |
5-(cyclopropylmethyl)-1-(1-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid |
2172168-52-2 | 1.0g |
$1315.0 | 2023-07-10 | ||
| Enamine | EN300-1593064-2.5g |
5-(cyclopropylmethyl)-1-(1-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid |
2172168-52-2 | 2.5g |
$2576.0 | 2023-07-10 | ||
| Enamine | EN300-1593064-5.0g |
5-(cyclopropylmethyl)-1-(1-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid |
2172168-52-2 | 5.0g |
$3812.0 | 2023-07-10 | ||
| Enamine | EN300-1593064-10.0g |
5-(cyclopropylmethyl)-1-(1-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid |
2172168-52-2 | 10.0g |
$5652.0 | 2023-07-10 | ||
| Enamine | EN300-1593064-50mg |
5-(cyclopropylmethyl)-1-(1-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid |
2172168-52-2 | 50mg |
$1104.0 | 2023-09-23 | ||
| Enamine | EN300-1593064-100mg |
5-(cyclopropylmethyl)-1-(1-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid |
2172168-52-2 | 100mg |
$1157.0 | 2023-09-23 |
5-(Cyclopropylmethyl)-1-(1-hydroxybutan-2-yl)-1h-1,2,3-triazole-4-carboxylic acid Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 5-(Cyclopropylmethyl)-1-(1-hydroxybutan-2-yl)-1h-1,2,3-triazole-4-carboxylic acid
Introduction to 5-(Cyclopropylmethyl)-1-(1-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2172168-52-2)
5-(Cyclopropylmethyl)-1-(1-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid, identified by its CAS number 2172168-52-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the triazole class, a heterocyclic structure known for its broad spectrum of biological activities. The unique substitution pattern of this molecule, featuring a cyclopropylmethyl group and a 1-hydroxybutan-2-yl side chain, contributes to its distinct chemical properties and potential applications in drug discovery and medicinal chemistry.
The structural framework of 5-(Cyclopropylmethyl)-1-(1-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid incorporates a triazole ring, which is a key pharmacophore in many bioactive molecules. Triazoles are known for their stability and ability to form hydrogen bonds, making them valuable in the design of enzyme inhibitors and receptor modulators. The presence of the cyclopropylmethyl group enhances the lipophilicity of the compound, potentially improving its membrane permeability and bioavailability. This feature is particularly important in the development of oral drugs where efficient absorption is critical.
The 1-hydroxybutan-2-yl moiety introduces a hydrophilic component to the molecule, which can influence its solubility and interaction with biological targets. This dual nature—lipophilic and hydrophilic—makes 5-(Cyclopropylmethyl)-1-(1-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid a promising candidate for further exploration in medicinal chemistry. The carboxylic acid group at the 4-position of the triazole ring provides a site for further functionalization, allowing chemists to tailor the molecule for specific biological activities.
In recent years, there has been growing interest in heterocyclic compounds due to their diverse pharmacological properties. The triazole scaffold has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer activities. For instance, derivatives of triazoles have shown efficacy against various bacterial strains and have been investigated as potential treatments for drug-resistant infections. The structural features of 5-(Cyclopropylmethyl)-1-(1-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid suggest that it may exhibit similar properties or serve as a lead compound for novel therapeutic agents.
The synthesis of 5-(Cyclopropylmethyl)-1-(1-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the cyclopropylmethyl group typically involves Friedel-Crafts alkylation or similar reactions that require precise control over reaction conditions. Similarly, the attachment of the 1-hydroxybutan-2-yl side chain necessitates careful selection of protecting groups and coupling reagents to prevent unwanted side reactions.
One of the key challenges in synthesizing this compound is maintaining regioselectivity during functionalization. The triazole ring is prone to multiple reaction pathways due to its electron-rich nature. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to achieve selective modifications. These methods not only improve efficiency but also allow for more complex molecular architectures to be constructed.
The pharmacological potential of 5-(Cyclopropylmethyl)-1-(1-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid has prompted several research groups to investigate its biological activity. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. These findings are particularly relevant given the increasing prevalence of chronic inflammatory diseases and the need for novel therapeutic interventions.
In addition to its potential as an enzyme inhibitor, 5-(Cyclopropylmethyl)-1-(1-hydroxybutan-2-yl)-1H-1,2,3-triazole-4-carboxylic acid may also interact with other biological targets such as receptors or ion channels. The combination of lipophilic and hydrophilic features makes it well-suited for binding to both hydrophobic and hydrophilic domains of biological molecules. This versatility could be exploited in the development of multitarget drugs that address multiple aspects of a disease simultaneously.
The computational modeling studies have further supported the exploration of 5-(Cyclopropylmethyl)-1-(1-hydroxybutan-2-ylyl)-H 12 3-triazo l e -4 -carb ox y lic ac id (CAS No . 2172168 -52 - 22 ) as a lead compound . Molecular docking simulations have identified potential binding pockets on various biological targets where this molecule could exert its effects . These simulations provide valuable insights into how different parts o f t he m olecule interact w ith t heir tar gets , aiding i n t he design o f optimized derivatives . p > < p > T he development o f high-throughput screening (HTS) platforms has enabled rapid testing o f large libraries o f compounds for biological activity . This approach has been instrumental i n identifying promising candidates like *5 - ( Cyc lo prop ylm eth y l ) - 11 - ( 11 - hy dro xy but an - 22 - y l ) - H H H H H H H H H tri az ol e -44 - car box y lic ac id* (CAS No .2172168−52−22) . HTS allows researchers t o quickly assess t he efficacy o f numerous compounds , thereby expediting t he drug discovery process . p > < p > T he future o f research on *5 - ( Cyc lo prop ylm eth y l ) -11 -(11−hy dro xy but an −22− y l) − H tri az ol e −44 − car box y lic ac id* (CAS No .2172168−52−22) looks promis ing with several directions f or exploration . One avenue i s further optimization o f t his m olecule through structure−activity relationship (SAR) studies . By systematically modifying different parts o f t he m olecule , researchers can identify which structural features are most important f or biological activity . This information can then be used t o design more potent and selective derivatives . p > < p > Another area o f interest i s exploring t his m olecule's potential i n combinatorial therapy regimens . By pairing it w ith other drugs that target different aspects o f a disease , researchers hope t o achieve synergistic effects that could lead t o better treatment outcomes . Additionally , investigating t his m olecule's mechanism o f action could provide insights i n t he underlying biology o f various diseases , leading t o new therapeutic strategies . p > < p > In conclusion , *5 - ( Cyc lo prop ylm eth y l ) -11 -(11−hy dro xy but an −22− y l) − H tri az ol e −44 − car box y lic ac id* (CAS No .2172168−52−22) represents a significant advancement i n pharmaceutical chemistry due t o its unique structural features and promising pharmacological properties . Its synthesis presents challenges that require innovative synthetic methodologies , while its biological activity suggests potential applications i n treating various diseases . As research continues , this compound holds great promise f or contributing t o next-generation therapeutics . p >
2172168-52-2 (5-(Cyclopropylmethyl)-1-(1-hydroxybutan-2-yl)-1h-1,2,3-triazole-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)